Cas no 1805550-08-6 (Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1805550-08-6
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4893779
• Update Time: 2025-08-05

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-10(17)4-6-7(11(13)14)3-9(15)16-8(6)5-12/h3,11H,2,4-5H2,1H3
• InChI Key： VIDVRSVJNYMODB-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(CBr)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1805550-08-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular architecture, featuring a pyridine core substituted with bromomethyl, difluoromethyl, and iodo functional groups, makes it particularly valuable for constructing complex heterocyclic frameworks essential in drug discovery.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The presence of the bromomethyl group at the 2-position enhances the compound's reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more elaborate molecular structures, such as those found in kinase inhibitors and other targeted therapies. Additionally, the difluoromethyl group at the 4-position introduces electronic and steric effects that can modulate the biological activity of the resulting compounds. These modifications are often employed to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

The iodo substituent at the 6-position further extends the synthetic utility of Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate. Iodine is a well-established leaving group in organic synthesis, facilitating cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many therapeutic agents. The combination of these three distinct functional groups makes this compound an indispensable tool for synthetic chemists aiming to develop novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have emerged as promising candidates due to their ability to modulate PPIs through various mechanisms. Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate, with its multifunctional nature, provides a robust platform for designing such inhibitors. For instance, researchers have leveraged its reactivity to develop inhibitors targeting kinases and other enzymes involved in cancer progression. The bromomethyl group allows for facile introduction of Warburg aldehydes or other electrophilic probes that can interact with specific protein targets.

The difluoromethyl group has been extensively studied for its ability to enhance the bioavailability and metabolic stability of drug molecules. In particular, it can improve binding affinity by introducing favorable steric and electronic effects at key binding pockets of target proteins. This has led to several successful drug candidates where difluoromethylation has been strategically incorporated into their structures. Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate exemplifies how such modifications can be integrated into early-stage intermediates to optimize final drug candidates.

The iodo substituent at the 6-position of this compound also plays a crucial role in its synthetic utility. Iodine's reactivity allows for efficient coupling with various nucleophiles via palladium-catalyzed cross-coupling reactions. These reactions are widely used in medicinal chemistry to construct complex molecular architectures from simpler precursors. For example, Suzuki-Miyaura coupling with boronic acids or Stille coupling with organostannanes can be employed to introduce aryl or vinyl moieties at strategic positions within the molecule. This flexibility makes Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate a valuable building block for generating diverse libraries of compounds for high-throughput screening.

The growing interest in fluorinated compounds has also driven research into their applications beyond simple structural modifications. Fluorochemicals are known for their ability to influence drug properties such as solubility, permeability, and metabolic clearance. The introduction of difluoromethylation into drug candidates has been shown to enhance their pharmacokinetic profiles significantly. This has led to several clinical successes where fluorinated analogs exhibit improved efficacy compared to their non-fluorinated counterparts. Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

In conclusion, Ethyl 2-(bromomethyl)-4-(difluoromethyl)-6-iodylpyridine-3-acetate